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This section provides a technical overview of AEG-41174, summarizing its key characteristics for

researchers [1].

Parameter Description

IUPAC Name Not specified in available data

Molecular Formula C₁₈H₁₈N₄O [1]

Molecular Weight 306.36 g/mol [1]

Primary Targets Janus kinase 2 (JAK2), Bcr-Abl [1]

Mechanism Non-adenosine triphosphate (ATP) competitive tyrosine kinase inhibitor [1]

Solubility Soluble in DMSO; not soluble in water [1]

Recommended
Storage

Dry, dark conditions at 0 - 4 °C (short-term, days to weeks) or -20 °C (long-

term, months to years) [1]

Purity >98% (for research-grade material) [1]
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In the absence of specific data for AEG-41174, the following guidance is based on standard practices for

handling small molecule inhibitors. You should validate all methods in your own laboratory.

Solution Preparation and Storage

A likely starting point for a stock solution is dissolving AEG-41174 in DMSO [1].

Stock Solution: Prepare a concentrated stock solution (e.g., 10-100 mM) in a high-quality,

anhydrous DMSO.
Aliquoting: Immediately aliquot the stock solution into small, single-use vials to minimize freeze-thaw

cycles and exposure to moisture.
Storage: Store aliquots at -20 °C or -80 °C. Desiccants should be used in the storage environment to

control humidity.
Stability Monitoring: The stability of the solution must be determined empirically. Use analytical

techniques like HPLC to assess chemical stability over time.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for AEG-41174 stock solutions? For long-term

stability, store aliquoted stock solutions in DMSO at -20 °C or below. Always keep the solutions dry and

protected from light. Avoid repeated freezing and thawing [1].

Q2: The compound seems to precipitate in my assay buffer. How can I improve solubility? AEG-41174

is not soluble in water [1]. To prevent precipitation:

Ensure the final concentration of DMSO in your assay is tolerated by your experimental system

(typically ≤0.1-1%).
Add the stock solution to the buffer while vortexing to ensure rapid and uniform dilution.

Consider using solubility-enhancing agents like cyclodextrins, but validate that they do not interfere
with the biological activity.

Q3: How can I confirm the stability and potency of my stock solution over time?

Chemical Stability: Use a stability-indicating method like HPLC to track the formation of degradation
products. Compare chromatograms of a fresh sample against aged ones.

Functional Potency: Periodically test the biological activity of an aged stock solution in a
standardized cellular or biochemical assay, comparing its IC50 value to that of a freshly prepared
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solution.

Experimental Protocol: Assessing Solution Stability

The diagram below outlines a general workflow for evaluating the chemical stability of an AEG-41174

solution in DMSO over time [2] [3].

Prepare AEG-41174
Stock Solution (DMSO)

Aliquot into Vials

Store at Test Conditions:
-20°C, 4°C, RT

Withdraw Aliquots
at Time Points

HPLC Analysis

Analyze Data:
% Purity vs. Time

Click to download full resolution via product page

Procedure:

Preparation: Prepare a stock solution of AEG-41174 in DMSO at a known concentration (e.g., 10
mM).
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Aliquoting: Divide the solution into multiple, identical vials.

Storage: Store the vials under different conditions you wish to test (e.g., -20°C, 4°C, room
temperature). Protect all vials from light.

Sampling: At predetermined time points (e.g., 0, 1, 2, 4 weeks), remove one vial from each storage
condition for analysis.

Analysis: Analyze each sample using HPLC with a C18 column and a UV detector. Use a mobile
phase suitable for non-polar compounds (e.g., water/acetonitrile gradient).

Data Interpretation: Compare the HPLC chromatograms. A decrease in the main peak area or the
appearance of new peaks indicates degradation. The data will help you establish a use-by date for

the stock solution under your specific storage conditions.

Pathway to Further Information

To obtain the specific stability data that was not available in this search, I suggest you:

Consult Specialized Suppliers: Reach out to chemical suppliers that specialize in research

biochemicals, as they may have conducted internal stability studies.
Search Scientific Literature: Perform a deep search on academic databases for peer-reviewed

articles that use AEG-41174 in experimental procedures. The "Methods" sections often contain
valuable handling details.

Review Regulatory Guidelines: For formal drug development, the ICH Q1A(R2) and Q1B guidelines
provide the standard framework for stability testing of new drug substances and products [3].
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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